Cas no 180067-47-4 (Ethanone,1-(2-methylpentacyclo[4.2.0.02,5.03,8.04,7]oct-1-yl)-)

Ethanone,1-(2-methylpentacyclo[4.2.0.02,5.03,8.04,7]oct-1-yl)- structure
180067-47-4 structure
Product Name:Ethanone,1-(2-methylpentacyclo[4.2.0.02,5.03,8.04,7]oct-1-yl)-
CAS No:180067-47-4
MF:C11H12O
MW:160.212383270264
CID:113348
PubChem ID:15274684
Update Time:2025-04-18

Ethanone,1-(2-methylpentacyclo[4.2.0.02,5.03,8.04,7]oct-1-yl)- Chemical and Physical Properties

Names and Identifiers

    • Ethanone,1-(2-methylpentacyclo[4.2.0.02,5.03,8.04,7]oct-1-yl)-
    • Ethanone, 1-(2-methylpentacyclo[4.2.0.02,5.03,8.04,7]octyl)- (9CI)
    • 1-(2-methylcuban-1-yl)ethanone
    • 180067-47-4
    • Inchi: 1S/C11H12O/c1-3(12)11-8-5-4-6(8)10(11,2)7(4)9(5)11/h4-9H,1-2H3
    • InChI Key: SNODGDCEQSNWPX-UHFFFAOYSA-N
    • SMILES: O=C(C)C12C3C4C5C3C1(C)C5C24

Computed Properties

  • Exact Mass: 160.08886
  • Monoisotopic Mass: 160.088815002g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 349
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07
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